![molecular formula C10H10N2OS B4763336 2-benzyl-5-(methylthio)-1,3,4-oxadiazole](/img/structure/B4763336.png)
2-benzyl-5-(methylthio)-1,3,4-oxadiazole
Overview
Description
2-benzyl-5-(methylthio)-1,3,4-oxadiazole is a heterocyclic compound that has gained attention in the field of medicinal chemistry due to its potential as a therapeutic agent. This compound has been synthesized using various methods and has shown promising results in scientific research applications.
Mechanism of Action
The mechanism of action of 2-benzyl-5-(methylthio)-1,3,4-oxadiazole is not fully understood. However, it has been suggested that this compound inhibits the activity of enzymes involved in DNA replication and cell division, leading to the inhibition of cancer cell growth. It has also been proposed that this compound disrupts the cell membrane of fungi and bacteria, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that 2-benzyl-5-(methylthio)-1,3,4-oxadiazole has low toxicity and is well-tolerated in animal models. However, further studies are needed to determine the potential side effects of this compound in humans. It has been reported to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic benefits.
Advantages and Limitations for Lab Experiments
One advantage of using 2-benzyl-5-(methylthio)-1,3,4-oxadiazole in lab experiments is its low toxicity and high selectivity towards cancer cells, fungi, and bacteria. However, the limited availability of this compound and the low yield of some synthesis methods may be a limitation for its use in large-scale experiments.
Future Directions
Future research on 2-benzyl-5-(methylthio)-1,3,4-oxadiazole should focus on the optimization of its synthesis method to increase the yield and availability of the compound. Additionally, further studies are needed to determine the potential side effects of this compound in humans. Future research should also investigate the potential of this compound as a therapeutic agent for other diseases, such as inflammation and oxidative stress-related disorders.
In conclusion, 2-benzyl-5-(methylthio)-1,3,4-oxadiazole is a promising compound in the field of medicinal chemistry with potential as an anticancer, antifungal, and antimicrobial agent. Further research is needed to fully understand its mechanism of action and potential side effects in humans. The optimization of its synthesis method and investigation of its potential therapeutic benefits for other diseases are also important future directions for research.
Scientific Research Applications
2-benzyl-5-(methylthio)-1,3,4-oxadiazole has shown potential as an anticancer, antifungal, and antimicrobial agent. It has been found to inhibit the growth of cancer cells in vitro and in vivo. Studies have also shown that this compound has antifungal activity against various strains of fungi, including Candida albicans. Additionally, it has been reported to have antimicrobial activity against Gram-positive and Gram-negative bacteria.
properties
IUPAC Name |
2-benzyl-5-methylsulfanyl-1,3,4-oxadiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2OS/c1-14-10-12-11-9(13-10)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNQGNJZJOMENGJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NN=C(O1)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyl-5-(methylsulfanyl)-1,3,4-oxadiazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.